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Compound of Interest

Compound Name: Tert-butyl 2-iodobenzoate

Cat. No.: B169172

An In-depth Technical Guide to the Physical Properties of Tert-butyl 2-iodobenzoate
For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Tert-butyl 2-iodobenzoate. The information is presented to support its application in research
and development, particularly in the fields of organic synthesis and medicinal chemistry. All
guantitative data has been summarized for clarity, and generalized experimental protocols for
determining key physical properties are detailed.

Core Physical and Chemical Properties

Tert-butyl 2-iodobenzoate is an organic compound that serves as a valuable intermediate in
various chemical syntheses.[1] Its physical characteristics are crucial for its handling, storage,
and reaction setup.

Table 1: Physical and Chemical Properties of Tert-butyl 2-iodobenzoate
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Property Value Source(s)
Molecular Formula C11H13102 [21[31[41[5][6]
Molecular Weight 304.12 g/mol [2][4]
Appearance Colorless to light yellow liquid [11[2]

Boiling Point 142 °C @ 1 Torr [2]

297-300 °C (Predicted) [1]

Density 1.61 g/cm3 [1]

1.528 + 0.06 g/cm3 (Predicted) [2]

Solubility

Insoluble in water. Soluble in
organic solvents such as
chloroform, ethanol, and

benzene.

[1]

Storage Conditions

2-8°C, protect from light.

[2]7]

Experimental Protocols for Property Determination

The following sections outline generalized, standard laboratory procedures for determining the

key physical properties of a liquid organic compound like Tert-butyl 2-iodobenzoate.

Boiling Point Determination (Capillary Method)

This method is a common microscale technique for determining the boiling point of a liquid.

Methodology:

o Preparation: A small amount of the liquid sample (a few milliliters) is placed into a small test

tube or fusion tube.

o Capillary Insertion: A capillary tube, sealed at one end, is placed into the fusion tube with the

open end submerged in the liquid.
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e Heating: The fusion tube assembly is attached to a thermometer and heated in a Thiele tube
or an aluminum heating block. The heating should be gradual and uniform.

» Observation: As the temperature rises, a stream of bubbles will emerge from the capillary
tube. The temperature is noted when a rapid and continuous stream of bubbles is observed.
This temperature is recorded as the boiling point.

Density Determination

The density of a liquid can be determined by measuring its mass and volume.
Methodology:

» Mass Measurement: An empty, dry volumetric flask of a known volume (e.g., 10 mL) is
weighed accurately on an analytical balance.

e Volume Measurement: The liquid is carefully added to the volumetric flask up to the
calibration mark.

o Final Mass Measurement: The flask containing the liquid is weighed again.

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty flask
from the mass of the filled flask. The density is then calculated by dividing the mass of the
liquid by its volume.

Solubility Determination

A qualitative assessment of solubility in various solvents provides insight into the polarity of the
compound.

Methodology:

e Sample Preparation: A small, measured amount of the compound (e.g., 25 mg or 0.05 mL) is
placed in a test tube.

» Solvent Addition: A small volume of the solvent to be tested (e.g., 0.75 mL of water, ethanol,
or chloroform) is added in portions.
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» Observation: After each addition, the test tube is shaken vigorously. The compound is
classified as soluble if it completely dissolves. If it does not dissolve, it is deemed insoluble in

that solvent.

Application in Organic Synthesis: A Workflow
Example

Tert-butyl 2-iodobenzoate, as an aryl iodide, is a common substrate in palladium-catalyzed
cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is a powerful tool
for forming carbon-carbon bonds.
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General Workflow for Suzuki-Miyaura Coupling

Reactants & Catalyst Setup

Tert-butyl 2-iodobenzoate Organoboron Reagent | Palladium Catalyst | Base Solvent
(Aryl Halide) (e.g., Phenylboronic Acid) (e.g., Pd(PPhs)a) (e.g., Na2COs) (e.g., Toluene/Water)
Reagtion
Y \ \
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Base, and Solvent
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Heat Reaction Mixture
(under inert atmosphere)

Work-up &‘F’urification
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(Phase Separation)

Y

Dry Organic Layer

\

Solvent Evaporation
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Purification
(e.g., Column Chromatography)
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Y
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Catalytic Cycle of Suzuki-Miyaura Coupling

Oxidative Addition
(Ar-1)

Ar-Pd(1)-1 L2 Reductive Elimination

Transmetalation
(Ar'-B(OH)2 + Base)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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